1-Benzyl-3,3-dimethylpiperidine-2,4-dione

• CAS No.: 31648-35-8
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 1-benzyl-3,3-dimethylpiperidine-2,4-dione
• InChI: InChI=1S/C14H17NO2/c1-14(2)12(16)8-9-15(13(14)17)10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• InChI Key: PGWDZUXEPSWSAI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)CCN(C1=O)CC2=CC=CC=C2)C

Description

1-Benzyl-3,3-dimethylpiperidine-2,4-dione is a useful research compound. Its molecular formula is C14H17NO2 and its molecular weight is 231.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.44 gm (7.1 mMol) 1-benzyl-2,4-dioxopiperidine, 4.0 gm (28.9 mMol) potassium carbonate, and 1.5 mL (24.1 mMol) iodomethane in 14 mL dimethylsulfoxide was stirred for 24 hours. The reaction mixture was diluted with ethyl acetate and water. The phases were separated and the organic phases was washed sequentially with water and saturated aqueous sodium chloride, dried over magnesium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel chromatography, eluting with hexane containing 35% ethyl acetate. Fractions containing product were combined and concentrated under reduced pressure to provide 0.61 gm (37%) of the desired compound.